Cas no 592550-38-4 (1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI))
592550-38-4 structure
Product Name:1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
CAS No:592550-38-4
MF:C13H15NO
MW:201.264303445816
CID:1017482
PubChem ID:5081738
Update Time:2025-04-20
1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
- 592550-38-4
- AKOS000295237
- 1-Isopropyl-2-methyl-1H-indole-3-carbaldehyde
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- Inchi: 1S/C13H15NO/c1-9(2)14-10(3)12(8-15)11-6-4-5-7-13(11)14/h4-9H,1-3H3
- InChI Key: XARJKCZYKAHMKT-UHFFFAOYSA-N
- SMILES: O=CC1C2C=CC=CC=2N(C=1C)C(C)C
Computed Properties
- Exact Mass: 201.11500
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 3.34310
1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI) Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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